Cas no 1449301-71-6 (5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinamine)

• Product Name: 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinamine
• CAS No: 1449301-71-6
• MF: C₁₁H₁₆BBrN₂O₂
• MW: 298.971941947937
• CID: 2135834
• Update Time: 2023-11-19

5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinamine
• 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• ZYDXJCGHPMGSOG-UHFFFAOYSA-N
• CID 86700076
• 2-Pyridinamine, 5-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C11H16BBrN2O2/c1-10(2)11(3,4)17-12(16-10)8-5-7(13)6-15-9(8)14/h5-6H,1-4H3,(H2,14,15)
• InChI Key： ZYDXJCGHPMGSOG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(B2OC(C)(C)C(C)(C)O2)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 372.9±42.0 °C(Predicted)
• pka: 4.92±0.49(Predicted)